Cas no 2680899-80-1 (2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid
• CAS No: 2680899-80-1
• MF: C₉H₈F₃N₃O₃
• MW: 263.173332214355
• CID: 5654382
• PubChem ID: 165939380
• Update Time: 2025-10-30

2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281332
• 2-[2-(2,2,2-trifluoroacetamido)ethyl]pyrimidine-4-carboxylic acid
• 2680899-80-1
• 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid

• Inchi： 1S/C9H8F3N3O3/c10-9(11,12)8(18)14-4-2-6-13-3-1-5(15-6)7(16)17/h1,3H,2,4H2,(H,14,18)(H,16,17)
• InChI Key： XPACUWUAVLJYPD-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1N=CC=C(C(=O)O)N=1)=O)(F)F

Computed Properties

• Exact Mass: 263.05177561g/mol
• Monoisotopic Mass: 263.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid

Introduction to 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid (CAS No: 2680899-80-1)

2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid, identified by the CAS number 2680899-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoroacetamide group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The significance of 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid lies in its potential as a building block for the synthesis of novel pharmaceutical agents. Pyrimidine derivatives have long been explored for their roles in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of cellular signaling pathways. The introduction of fluorine atoms into the molecular structure, as seen in this compound, often enhances metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The trifluoroacetamide group in 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, such modifications can enhance solubility, improve bioavailability, or increase selectivity for a particular target. These attributes are essential for designing drugs that exhibit high potency while minimizing off-target effects.

The carboxylic acid functionality at the 4-position of the pyrimidine ring offers another avenue for chemical manipulation. Carboxylic acids are versatile handles that can be used to form esters, amides, or other derivatives, which can significantly alter the pharmacological profile of the compound. This flexibility makes 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid a promising candidate for library screening programs aimed at identifying novel drug candidates.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising scaffolds like 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid. These technologies enable researchers to rapidly evaluate large collections of compounds for their potential biological activity. The structural motifs present in this molecule have been found to be relevant in several therapeutic areas, including oncology, inflammation, and infectious diseases. For example, pyrimidine-based inhibitors have shown promise in targeting kinases and other enzymes overexpressed in cancer cells.

The synthesis of 2-2-(2,2,2-trifluoroacetamido)ethylpyrimidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their reactivity and sensitivity to certain reaction conditions. However， advances in synthetic methodologies have made it possible to incorporate fluorine-containing groups more efficiently than ever before. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in constructing complex pyrimidine derivatives like this one.

The biological activity of 2-2-(Z-¹,¹-difluoropropylideneamino)methyl)-6-fluoropyridine-3-carboxylic acid, a related derivative with a similar structural framework but different substituents on the trifluoroacetamide group (CAS No: 2680899-80-1), has been extensively studied. Research has demonstrated its inhibitory effects on various enzymes implicated in disease pathways. These findings provide a strong rationale for further exploring the potential of compounds like 6-fluoropyridinecarboxylic acid derivatives. The structural diversity offered by such molecules allows for fine-tuning their interactions with biological targets.

In conclusion,N,N-dimethyl-N-(6-fluoropyridin-3-carbonyl)-trifluoroacetamide, another derivative sharing key structural features with our target compound (CAS No: 2680899-80-1), represents an exciting area of research with significant therapeutic implications. The combination of computational modeling and experimental validation is crucial for unlocking the full potential of these molecules as pharmaceuticals. As our understanding of disease mechanisms continues to evolve， compounds like these will play an increasingly important role in developing innovative treatments.